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Compound of Interest

Compound Name: 4-Octylphenol

Cat. No.: B030498 Get Quote

Ensuring the safety of laboratory personnel is paramount when handling chemical compounds.

This guide provides essential, direct guidance for the safe handling and disposal of 4-
Octylphenol, a substance that requires careful management due to its potential health and

environmental hazards. Adherence to these protocols is critical for minimizing risk and ensuring

a safe research environment.

Immediate Safety and Hazard Profile
4-Octylphenol is classified as a hazardous substance.[1] It can cause severe skin burns and

serious eye damage.[2] It is also considered harmful if it comes into contact with the skin or is

swallowed.[1][2] Furthermore, 4-Octylphenol is recognized as very toxic to aquatic life, with

long-lasting effects, necessitating stringent environmental controls for its disposal.[3][4]

Key Quantitative Data

For quick reference, the following table summarizes important quantitative data for 4-
Octylphenol.
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Property Value

Chemical Formula C₁₄H₂₂O

Molecular Weight 206.33 g/mol

Appearance White solid powder or crystals[5]

Melting Point 79 - 82 °C[3][6]

Boiling Point 175 °C @ 40 hPa[3][6]

Flash Point > 110 °C (> 230 °F)

Occupational Exposure
No specific limits established; general

particulate limits may apply.

Oral Toxicity (LD₅₀) 3210 mg/kg (Mouse)[5]

Operational Plan: Personal Protective Equipment
(PPE)
A multi-layered approach to PPE is mandatory to prevent all personal contact with 4-
Octylphenol.[1] The following equipment must be worn at all times when handling the

substance.

Hand Protection: Wear chemical protective gloves.[1] While specific breakthrough times are

not readily available in the provided search results, PVC gloves are suggested.[1] It is crucial

to replace gloves immediately if they become contaminated. Always wash hands thoroughly

after removing gloves.[1]

Eye and Face Protection: Use chemical safety goggles and a full face shield to protect

against dust particles and splashes.[1][3] An eyewash station must be readily accessible in

the work area.[7]

Skin and Body Protection: Wear a lab coat or overalls and a PVC apron to protect against

skin contact.[1] All contaminated clothing, including footwear, must be removed immediately.

[1]
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Respiratory Protection: If handling the substance as a powder where dust may be generated,

use a NIOSH (US) or CEN (EU) approved particulate filter respirator.[6][8] Engineering

controls, such as local exhaust ventilation, are the primary method for controlling exposure.

[1]

Procedural Guidance for Handling
Safe handling practices are essential to minimize exposure risk. The following step-by-step

procedures should be followed.

Preparation:

Ensure the work area is equipped with adequate ventilation, such as a chemical fume

hood or local exhaust ventilation, especially when handling powders.[1][3]

Verify that a safety shower and eyewash station are unobstructed and operational.[7]

Assemble all necessary PPE and ensure it is in good condition.

Keep all non-essential personnel clear of the handling area.[1]

Handling the Chemical:

Avoid all personal contact, including inhalation of dust.[1]

Avoid the formation of dust and aerosols.[3]

When weighing or transferring the solid, do so in a manner that minimizes dust generation.

Keep the container tightly sealed when not in use.[1]

Do not eat, drink, or smoke in the area where 4-Octylphenol is handled.[9]

In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.[2][5]
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Skin Contact: Immediately flush the affected area with large amounts of water. Remove all

contaminated clothing and footwear. Seek immediate medical attention.[1][2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[7][5]

Storage and Disposal Plan
Proper storage and disposal are critical to prevent environmental contamination and ensure

safety.

Storage Protocol

Store in original, tightly closed containers in a cool, dry, and well-ventilated place.[3][9]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[5]

The suggested chemical storage pattern is with other phenols and cresols.[2][5]

Waste Disposal Protocol

All waste must be handled as hazardous and in accordance with all federal, state, and local

regulations.[1][5]

Containment:

Collect waste 4-Octylphenol and any contaminated materials (e.g., gloves, paper towels,

disposable lab coats) in a suitable, labeled, and sealed container.[1][2]

Do not dispose of 4-Octylphenol down the drain.[3][4]

Disposal Method:

Engage a licensed professional waste disposal service.
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One approved method is to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[3][4]

Alternatively, Flinn Scientific suggests Disposal Method #24a, which should be reviewed in

their reference manual.[5]

Spill Cleanup:

Minor Spills: Wear appropriate PPE. Use dry cleanup procedures and avoid generating

dust.[1] Sweep up the material, place it in a sealed container for disposal, and wash the

spill site thoroughly after pickup is complete.[2][5]

Major Spills: Evacuate personnel from the area and move upwind.[1] Alert emergency

responders, providing them with the location and nature of the hazard.[1]
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Workflow for Safe Handling of 4-Octylphenol

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Emergency Protocol

Verify Engineering Controls
(Fume Hood, Ventilation)

Check Safety Equipment
(Eyewash, Shower)

Don Appropriate PPE

Transfer Chemical
(Minimize Dust)

Proceed to Handling

Keep Container Sealed

Exposure or Spill Occurs

Perform Experiment

Decontaminate Work Area

Work Complete

Segregate Hazardous Waste
(Solid & Liquid)

Doff PPE Correctly

Dispose via Licensed Service

Administer First Aid
& Seek Medical Attention

Follow Spill Cleanup
Procedure
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Caption: Workflow for the safe handling of 4-Octylphenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b030498?utm_src=pdf-body-img
https://www.benchchem.com/product/b030498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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